Cas no 1115871-65-2 (N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115871-65-2
• MF: C₂₀H₁₉ClN₂O₄S₂
• MW: 450.958861589432
• CID: 5433909
• Update Time: 2025-06-28

N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-3-[(4-methoxyphenyl)sulfonyl-methylamino]thiophene-2-carboxamide
• N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C20H19ClN2O4S2/c1-23(29(25,26)17-9-7-16(27-2)8-10-17)18-11-12-28-19(18)20(24)22-13-14-3-5-15(21)6-4-14/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key： DWLBSEHFKVTIHJ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(Cl)C=C2)=O)SC=CC=1N(S(C1=CC=C(OC)C=C1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide

N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1115871-65-2, known as N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

Chemical Structure and Synthesis

The molecule consists of a thiophene ring, which serves as the central framework. Attached to this ring are two key functional groups: a sulfonamido group and a carboxamide group. The sulfonamido group is further substituted with a methyl group and a methoxyphenyl group, while the carboxamide group is linked to a 4-chlorophenylmethyl moiety. This intricate structure was synthesized through a multi-step process involving coupling reactions, sulfonation, and amidation. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes.

Biological Activity and Applications in Drug Discovery

Recent studies have highlighted the potential of N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide as a candidate for drug development. The thiophene ring is known for its ability to act as a bioisostere of aromatic heterocycles, which enhances its pharmacokinetic properties. The sulfonamido group contributes to hydrogen bonding capabilities, improving the compound's solubility and bioavailability. Preclinical trials have shown that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases, making it a promising lead for further optimization.

Materials Science Applications

Beyond its biological applications, this compound has shown potential in materials science due to its unique electronic properties. The thiophene moiety is known for its conjugated π-system, which can be exploited in the development of organic semiconductors and light-emitting diodes (OLEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability. Its ability to form self-assembled monolayers also makes it a candidate for advanced coatings and sensors.

Environmental Impact and Safety Considerations

As with any novel chemical compound, understanding its environmental impact is crucial. Studies indicate that N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide has moderate biodegradability under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further research is needed to assess its long-term persistence in different environmental matrices.

Future Directions

The future of N-[(4-chlorophenyl)methyl]-3-(N-methyl4-methoxybenzenesulfonamido)thiophene-2-carboxamide lies in its continued exploration across diverse applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new functionalities and improve its performance in targeted applications. As research progresses, this compound may emerge as a versatile tool in both therapeutic development and advanced materials engineering.